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Compound of Interest

N-(4-Sec-butylphenyl)-3-
Compound Name:

chloropropanamide
CAS No.: 20331-29-7

Cat. No.: B1351599

Get Quote

\ J

N-(4-Sec-butylphenyl)-3-chloropropanamide is a substituted phenylacetamide derivative.
Compounds within this chemical class are often investigated for their biological activity, which
necessitates a thorough understanding and implementation of stringent safety measures.[1]
The presence of a reactive chloropropanamide moiety suggests potential for alkylating activity,
while the substituted phenyl ring influences its physicochemical properties. This guide is built
on the foundational principle that a proactive and informed approach to safety is paramount
when handling research chemicals whose toxicological profiles may not be fully elucidated.

Chemical Identity and Physical Properties

A precise understanding of a compound's properties is the cornerstone of a reliable safety
assessment. The table below summarizes the key identifiers and physical characteristics of N-
(4-Sec-butylphenyl)-3-chloropropanamide.
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Property Value Source
CAS Number 20331-29-7 [2]
Molecular Formula C13H18CINO [2]
Molecular Weight 239.75 g/mol [2]
MDL Number MFCD02973804 [2]
Appearance Solid (form may vary) General

Note: Comprehensive physical property data such as melting point, boiling point, and solubility
are not widely published. Researchers should proceed with the assumption that the compound
may be a solid with low volatility under standard laboratory conditions.

Hazard Identification and Risk Assessment

Based on available Safety Data Sheets (SDS) for the compound and its close structural
analogs, N-(4-Sec-butylphenyl)-3-chloropropanamide presents multiple hazards that must
be rigorously managed.[3][2]

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. The known and inferred classifications
for this compound are summarized below.
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Hazard Class GHS Code Hazard Statement Source & Rationale
) o Causes serious eye [2] - Direct data for the
Serious Eye Irritation H319 o
irritation. compound.
) o May cause an allergic  [2] - Direct data for the
Skin Sensitization H317 ) )
skin reaction. compound.
[3] - Inferred from a
o ) close structural
Acute Toxicity (Oral) H302 Harmful if swallowed.
analog. Prudent
assumption.
[3] - Inferred from a
Acute Toxicity o close structural
_ H331 Toxic if inhaled. N
(Inhalation) analog. Critical for
handling powders.
] [3] - Inferred from a
_ o May cause respiratory
Respiratory Irritation H335 T close structural
irritation.
analog.
[3] - Inferred from a
Germ Cell H341 Suspected of causing close structural
Mutagenicity genetic defects. analog. A significant
long-term health risk.
o [3] - Inferred from a
] Harmful to aquatic life
Aquatic Hazard ) ) close structural
H412 with long lasting

(Chronic)

effects.

analog. Important for

disposal.

Primary Routes of Exposure and Health Effects

 Inhalation: Inhaling dust or aerosols can cause respiratory tract irritation and may be toxic.[3]

[4] This is a primary risk when handling the solid compound.

o Skin Contact: The compound is known to cause serious eye irritation and may lead to

allergic skin sensitization upon repeated contact.[2] Direct contact should always be avoided.
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o Eye Contact: Direct contact poses a significant risk of serious eye irritation.[2]

 Ingestion: The substance is presumed to be harmful if swallowed.[3] Accidental ingestion can
occur through contaminated hands.

Logical Framework for Hazard Management

Effective management of chemical hazards follows a hierarchical approach, prioritizing the
most effective control measures. This workflow ensures that risks are systematically identified,

assessed, and mitigated.

Hazard Management Workflow

1. Hazard Identification
(GHS Classification, SDS Review)

Inform

2. Risk Assessment
(Evaluate Exposure Potential)

Dictate

3. Hierarchy of Controls )»"— *********************** ]
|

(Guide Apply

Hierarchy of Controls

4. Implement & Verify Elimination / Substitution Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
(Training, Audits) (Is a less hazardous alternative available?) (Chemical Fume Hood) (SOPs, Designated Areas) (Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Workflow for identifying and controlling chemical hazards.
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Exposure Controls and Personal Protective
Equipment (PPE)

The foundation of safe handling lies in minimizing exposure. This is achieved through a
combination of engineering controls and appropriate PPE.

Engineering Controls

e Chemical Fume Hood: All manipulations of N-(4-Sec-butylphenyl)-3-chloropropanamide,
especially handling of the solid powder, must be performed inside a certified chemical fume
hood. This is the most critical engineering control to mitigate the risk of inhalation, which is
classified as toxic for analogous compounds.[3][5]

o Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.[6]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the hazards identified. The following table details the
minimum required PPE.
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PPE Type Specification

Rationale

) Nitrile gloves (minimum
Hand Protection _ _
thickness of 4 mil)

Protects against skin contact.
Gloves must be inspected
before use and changed

immediately if contaminated.[5]

Safety glasses with side

Protects against splashes and

Eye Protection shields or chemical splash dust, mitigating the serious eye
goggles irritation hazard.[7]
) ] Prevents contamination of
Skin/Body Protection Full-length laboratory coat

personal clothing.[8]

) ) Not required if handled
Respiratory Protection ) )
exclusively in a fume hood

If there is a risk of aerosol
generation outside of a fume
hood, a NIOSH-approved
respirator with an appropriate
cartridge should be used after

a formal risk assessment.[7]

Protocol: Donning and Doffing PPE

A disciplined approach to putting on and removing PPE is crucial to prevent cross-

contamination.

e Donning (Putting On):

1. Put on the laboratory coat and fasten it completely.

2. Put on safety glasses or goggles.

3. Wash and dry hands thoroughly.

4. Put on gloves, ensuring they overlap the cuffs of the lab coat.

o Doffing (Taking Off):
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1. Remove gloves using a technique that avoids touching the outside of the glove with bare
skin.

2. Remove the laboratory coat, turning it inside out as it is removed.
3. Wash hands thoroughly with soap and water.

4. Remove eye protection.

5. Wash hands again.

Safe Handling and Storage Protocols

Adherence to standardized protocols minimizes the risk of accidental exposure and ensures
the quality of the research material.

Protocol: Handling and Weighing the Solid Compound

e Preparation:
o Designate a specific area within the chemical fume hood for handling the compound.

o Ensure all necessary equipment (spatulas, weigh paper, containers) is inside the hood
before starting.

o Verify that the fume hood is functioning correctly.

e Handling:

o

Wear all required PPE as specified in Section 3.2.

[¢]

Carefully open the container, avoiding any sudden movements that could aerosolize the
powder.

[¢]

Use a clean spatula to transfer the desired amount of solid to weigh paper or a tared
container.

[¢]

Handle the compound gently to minimize dust formation.[9]
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o Close the primary container tightly immediately after use.

o Post-Handling:

o Clean any residual powder from the spatula and work surface using a solvent-moistened
wipe (e.g., ethanol or isopropanol).

o Dispose of all contaminated disposable materials (gloves, wipes, weigh paper) in a
designated hazardous waste container.

o Wash hands thoroughly after the procedure is complete.

Storage Requirements

Proper storage is essential for both safety and chemical stability.
o Container: Store in a tightly sealed, clearly labeled container.[8]

o Location: Keep in a cool, dry, and well-ventilated area designated for hazardous chemicals.
[10]

o Incompatibilities: Store away from strong oxidizing agents and strong acids.[11]

Emergency Procedures

Preparedness is key to effectively managing any accidental exposures or spills.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.
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Exposure Route First Aid Protocol Source

Move the person to fresh air. If
) breathing is difficult, provide
Inhalation _ _ [6]
oxygen. Seek immediate

medical attention.

Immediately remove
contaminated clothing. Wash
the affected area with plenty of
Skin Contact soap and water for at least 15 [4]
minutes. Seek medical
attention if irritation or an

allergic reaction develops.

Immediately flush eyes with
copious amounts of water for
at least 15 minutes,
Eye Contact ] . [4]
occasionally lifting the upper
and lower eyelids. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [6]

unconscious person. Seek

immediate medical attention.

Spill Cleanup Protocol

o Evacuate: Immediately alert others in the area and evacuate non-essential personnel.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o PPE: Wear appropriate PPE, including double gloves, safety goggles, a lab coat, and
consider respiratory protection if the spill is large or outside a fume hood.

¢ Containment:
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o For small spills: Gently cover the spill with an inert absorbent material (e.g., vermiculite,
sand, or chemical absorbent pads).

o For large spills: Dike the area to prevent spreading.

o Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container. Avoid raising dust.[6]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

» Disposal: Dispose of all cleanup materials as hazardous waste.

Emergency Response Decision Framework
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Incident Occurs
(Spill or Exposure)

Is the situation
life-threatening?

No Yes

Spill or Exposure? Activate Alarm

Call Emergency Services

Exposure Spil

Administer First Aid
(See Protocol 5.1)

Follow Spill Protocol
(See Protocol 5.2)

Seek Medical Attention

Report Incident
to Supervisor

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical incident.
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Waste Disposal

All waste containing N-(4-Sec-butylphenyl)-3-chloropropanamide, including contaminated
consumables and cleanup materials, must be treated as hazardous waste.

e Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

» Disposal: Dispose of the waste through a licensed environmental disposal company, in
accordance with all local, state, and federal regulations. Do not dispose of it down the drain
or in regular trash. The potential for aquatic toxicity underscores the importance of proper
disposal.[3]

Conclusion

N-(4-Sec-butylphenyl)-3-chloropropanamide is a compound with significant known and
potential hazards, including irritation, sensitization, and possible systemic toxicity and
mutagenicity. A comprehensive safety strategy, rooted in the principles of risk assessment and
the hierarchy of controls, is non-negotiable. By adhering to the protocols outlined in this guide
—yparticularly the mandatory use of a chemical fume hood and appropriate PPE—researchers
can mitigate risks and maintain a safe laboratory environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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